N-(4-amino-6-oxo-2-((2-oxo-2-(propylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
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Description
N-(4-amino-6-oxo-2-((2-oxo-2-(propylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C18H23N5O4S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
One area of research involving compounds structurally related to N-(4-amino-6-oxo-2-((2-oxo-2-(propylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide focuses on the synthesis and antimicrobial evaluation. For instance, the synthesis of novel pyrimidine derivatives has been explored for their potential antimicrobial properties. These compounds have been evaluated against various bacterial and fungal strains, indicating their potential in developing new therapeutic agents against microbial infections (Desai et al., 2013).
Anticancer Properties
Another significant area of research is the investigation into the anticancer properties of related compounds. Studies have demonstrated the synthesis of novel pyrimidine derivatives with potential anticancer activity. These compounds have been evaluated in vitro against various cancer cell lines, revealing promising results in inhibiting cancer cell growth and inducing apoptosis (Gad et al., 2020).
Molecular Docking Studies
Molecular docking studies of related compounds have provided insights into their potential mechanism of action at the molecular level. These studies help in understanding how these compounds interact with specific biological targets, which is crucial for designing more effective drugs with targeted action against diseases like cancer (Huang et al., 2020).
Pharmacological Screening
Further research includes the synthesis and in vitro pharmacological screening of pyrimidine derivatives for various biological activities. These studies aim to identify compounds with potential therapeutic applications, assessing their antimicrobial, anticancer, and other pharmacological properties (Dey et al., 2022).
Properties
IUPAC Name |
N-[4-amino-6-oxo-2-[2-oxo-2-(propylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O4S/c1-3-9-20-13(24)10-28-18-22-15(19)14(17(26)23-18)21-16(25)11-5-7-12(8-6-11)27-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,20,24)(H,21,25)(H3,19,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAYYEFXIYALEBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=NC(=C(C(=O)N1)NC(=O)C2=CC=C(C=C2)OCC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.